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6-(4-Nitro-pyrazol-1-yl)-hexan-2-

one

Cat. No.: B8607588
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Topic: 6-(4-Nitro-pyrazol-1-yl)-hexan-2-one Proper Disposal Procedures Content Type:

Operational Safety & Logistics Guide Audience: Senior Research Scientists, EHS Officers, and

Drug Development Leads

Executive Summary: Operational Safety & Disposal
Strategy
6-(4-Nitro-pyrazol-1-yl)-hexan-2-one is a functionalized nitrogenous heterocycle often utilized

as a pharmaceutical intermediate. While a specific Safety Data Sheet (SDS) for this exact

alkylated derivative may not be commercially ubiquitous, its safety profile is authoritatively

derived from its core pharmacophore, 4-Nitropyrazole (CAS 2075-46-9), and the aliphatic

ketone side chain.

Core Disposal Directive: This compound must be treated as Hazardous Organic Waste. It

possesses significant toxicity (Acute Tox. 4) and irritation potential (Eye Dam. 1).[1][2] Due to

the thermal stability of the pyrazole ring and the energetic potential of the nitro group, High-

Temperature Incineration is the only validated disposal method. Do not attempt chemical

neutralization or drain disposal.[3][4]
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Hazard Identification & Risk Profile
To ensure safe handling, we apply the "Nearest Neighbor" Principle of chemical safety,

synthesizing data from the parent 4-nitropyrazole and aliphatic ketones.

Synthesized Hazard Classification (GHS)
Hazard Class Category Hazard Statement

Operational
Implication

Acute Toxicity (Oral)
Cat.[1][2][5][6][7][8][9]

4

H302: Harmful if

swallowed.[1][2][8][9]

[10]

Strict hygiene; no

mouth pipetting.[3][8]

Skin

Corrosion/Irritation
Cat.[7][9] 2

H315: Causes skin

irritation.[1][9][10]

Double-gloving

(Nitrile) required.

Serious Eye Damage Cat. 1
H318: Causes serious

eye damage.[1][2][9]

Face shield required

during liquid handling.

Target Organ Tox. Cat. 3

H335: May cause

respiratory irritation.[1]

[10]

Handle only in a fume

hood.

Critical Note on Energetics: Mononitro pyrazoles are generally stable, unlike their polynitrated

analogs. However, the nitro group (

) renders the compound potentially shock-sensitive if dried to an anhydrous crystal form in the
presence of metal salts. Always maintain in solution or stable storage.

Personal Protective Equipment (PPE) Matrix
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Zone PPE Requirement Rationale

Ocular
Chemical Splash Goggles +

Face Shield

High risk of irreversible corneal

damage (Category 1).

Dermal Nitrile Gloves (Min 0.11mm)

Standard organic solvent

resistance. Change every 30

mins.

Respiratory
Fume Hood (Face Velocity >

100 fpm)

Prevents inhalation of aerosols

or volatile ketone vapors.

Body
Lab Coat (Cotton/Poly) +

Chemical Apron

Prevents saturation of clothes

in case of bulk spill.

Detailed Disposal Protocol
This workflow ensures compliance with EPA (RCRA) regulations and minimizes environmental

impact.

Step 1: Waste Characterization & Segregation
Waste Stream: Non-Halogenated Organic Solvent Waste (unless mixed with

DCM/Chloroform).

RCRA Code (USA): Likely D001 (Ignitable) if in solvent; potentially P-listed characteristics if

deemed acutely toxic (conservative approach).

Segregation: Keep separate from oxidizers (peroxides, nitric acid) and strong bases. The

-protons of the ketone and the pyrazole ring can react exothermically with strong bases.

Step 2: Packaging & Labeling
Primary Container: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid metal

containers if the compound is potentially acidic or unstable.

Labeling:
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Chemical Name: Write out fully: "6-(4-Nitro-pyrazol-1-yl)-hexan-2-one".

Constituents: List solvent percentages (e.g., "5% Compound in Acetonitrile").

Hazard Checkboxes: Mark "Toxic", "Irritant", and "Flammable" (if in solvent).

Step 3: The Disposal Decision Tree

Waste Generation

Physical State?

Solid / Powder

Solid

Liquid / Solution

Liquid

Double Bag (LDPE)
Place in Fiber Drum

Collect in HDPE/Glass Carboy
(Non-Halogenated Stream)

Apply Hazardous Waste Label
(List: Toxic, Irritant)

Satellite Accumulation Area
(Secondary Containment)

High-Temp Incineration
(Licensed Facility)

Click to download full resolution via product page
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Figure 1: Decision logic for segregating and packaging nitro-pyrazole waste streams.

Spill Response & Decontamination
Scenario: A 100g/mL spill on the benchtop.

Evacuate & Ventilate: Clear the immediate area.[3][9] Ensure fume hood is active.

PPE Upgrade: Don double nitrile gloves and respiratory protection (N95 or half-mask organic

vapor cartridge) if outside the hood.

Containment: Ring the spill with absorbent pads or vermiculite. Do not use sawdust

(combustible reaction risk with nitro groups).

Cleanup:

Absorb liquid with inert clay or vermiculite.

Scoop into a wide-mouth hazardous waste jar.

Surface Decon: Wash the surface with 10% Sodium Carbonate (

) solution followed by water. This helps solubilize any remaining organic residue for
removal.

Disposal of Debris: All contaminated pads/gloves go into the Solid Hazardous Waste drum.

Scientific Rationale: Why Incineration?
We strictly recommend incineration over chemical treatment for two mechanistic reasons:

Pyrazole Stability: The aromatic pyrazole ring is highly resistant to hydrolysis and mild

oxidation. Standard wastewater treatment (biological degradation) will fail to break down the

core structure, leading to environmental persistence.

Nitro Group Elimination: High-temperature combustion (

) safely converts the nitro group (
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) into nitrogen oxides (

) and

, which are then scrubbed by the incinerator's flue gas cleaning system. Chemical reduction
(e.g., using Iron/HCl) in the lab is unnecessary and generates hazardous aniline-like
byproducts.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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